Cas no 221634-79-3 (Benzenecarbothioicacid, 2,4-dihydroxy-3,5,6-trimethyl-, S-methyl ester)

• Product Name: Benzenecarbothioicacid, 2,4-dihydroxy-3,5,6-trimethyl-, S-methyl ester
• CAS No: 221634-79-3
• Molecular Formula: C₁₁H₁₄O₃S
• Molecular Weight: 226.292062282562
• CID: 257835

Benzenecarbothioicacid, 2,4-dihydroxy-3,5,6-trimethyl-, S-methyl ester Properties

Names and Identifiers

• Benzenecarbothioicacid, 2,4-dihydroxy-3,5,6-trimethyl-, S-methyl ester
• MortivinacinA
• Benzenecarbothioic acid, 2,4-dihydroxy-3,5,6-trimethyl-, S-methyl ester
• Mortivinacin A

• InChIKey： QJRMEZDCBCMYBB-UHFFFAOYSA-N
• Inchi： 1S/C11H14O3S/c1-5-6(2)9(12)7(3)10(13)8(5)11(14)15-4/h12-13H,1-4H3
• SMILES： C1(C(SC)=O)=C(C)C(C)=C(O)C(C)=C1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• XLogP3: 2.148

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acid and derivatives